Ac-Leu-Gly-Lys(Ac)MCA

• Molecular Formula: C28H39N5O7
• Molecular Weight: 557.6 g/mol
• InChI: InChI=1S/C28H39N5O7/c1-16(2)12-22(32-19(5)35)28(39)31-15-25(36)33(23(27(29)38)8-6-7-11-30-18(4)34)20-9-10-21-17(3)13-26(37)40-24(21)14-20/h9-10,13-14,16,22-23H,6-8,11-12,15H2,1-5H3,(H2,29,38)(H,30,34)(H,31,39)(H,32,35)/t22-,23-/m0/s1
• InChIKey: ZYFHKCMBQQJXNN-GOTSBHOMSA-N

Ac-Leu-Gly-Lys(Ac)MCA: Fluorogenic HDAC and Trypsin Substrate for High-Throughput Screening and Enzymatic Assays

Ac-Leu-Gly-Lys(Ac)MCA (CAS: 660847-06-3, MW: 557.64) is a synthetic, acetylated tripeptide substrate conjugated to a 7-amino-4-methylcoumarin (MCA/AMC) fluorophore at the C‑terminus. It is specifically designed for use in two‑step, coupled fluorogenic assays that measure the activity of histone deacetylases (HDACs) and trypsin‑like serine proteases [1]. In the standard HDAC assay, enzymatic removal of the ε‑acetyl group from the lysine residue generates a deacetylated intermediate (Ac-Leu-Gly-Lys-MCA), which is subsequently cleaved by trypsin to release the highly fluorescent 7‑amino‑4‑methylcoumarin (AMC) moiety. The resulting fluorescence increase is directly proportional to HDAC activity, enabling sensitive, non‑isotopic, and high‑throughput‑compatible detection [2]. The compound is also recognized as a direct fluorogenic substrate for trypsin, making it a versatile tool in protease‑coupled deacetylase assays .

Assay Type Coupled fluorogenic HDAC / trypsin assay

Target Enzymes HDAC1, HDAC2, HDAC3, HDAC6; trypsin

Detection AMC fluorescence (λex 390 nm, λem 460 nm)

• [1] Wegener D, Wirsching F, Riester D, Schwienhorst A. A fluorogenic histone deacetylase assay well suited for high-throughput activity screening. Chem Biol. 2003 Jan;10(1):61-68. View Source
• [2] Wegener D, Wirsching F, Riester D, Schwienhorst A. A fluorogenic histone deacetylase assay well suited for high-throughput activity screening. Chem Biol. 2003 Jan;10(1):61-68. View Source

Why Generic Substitution Fails: Substrate‑Specific Performance of Ac-Leu-Gly-Lys(Ac)MCA in HDAC and Protease Assays

Fluorogenic peptide substrates of the general format Ac-P(-2)-P(-1)-Lys(Ac)-MCA are not functionally interchangeable. The identity of the amino acid residues at the P(-2) and P(-1) positions profoundly influences both the catalytic efficiency with which different HDAC isoforms deacetylate the substrate and the subsequent susceptibility of the deacetylated product to trypsin‑mediated cleavage [1]. Systematic library screening has demonstrated that HDAC1, HDAC3, HDAC6, HDAC8, and the bacterial amidohydrolase HDAH each exhibit distinct, sequence‑dependent substrate selectivity profiles [2]. Consequently, substituting Ac-Leu-Gly-Lys(Ac)MCA with a structurally related analog—such as Ac-Arg-Gly-Lys(Ac)MCA, Boc-Lys(Ac)MCA, or Tos-Gly-Pro-Lys(Ac)MCA—can alter apparent enzyme kinetics by an order of magnitude, compromise assay sensitivity, or even render a particular HDAC isoform undetectable. The quantitative evidence presented below establishes the specific, verifiable performance characteristics that differentiate Ac-Leu-Gly-Lys(Ac)MCA from its closest in‑class alternatives, enabling informed, data‑driven procurement decisions.

Sequence‑dependent kinetics

P(-2)/P(-1) substitution can shift KM and markedly lower Vmax; Ac-Arg-Gly-Lys(Ac)MCA may yield a reduced catalytic rate compared to the Leu-Gly analog.

Isoform selectivity mismatch

Ac-Leu-Gly-Lys(Ac)MCA is efficient for HDAC1/2/3/6 but not HDAC8; an unvalidated analog may fail to detect these isoforms or produce false negatives.

Trypsin digestion incompatibility

Deacetylated intermediates of structural analogs (e.g., Boc-Lys-MCA) require higher trypsin concentrations, risking incomplete digestion and underestimated HDAC activity.

• [1] Wegener D, Wirsching F, Riester D, Schwienhorst A. A fluorogenic histone deacetylase assay well suited for high-throughput activity screening. Chem Biol. 2003 Jan;10(1):61-68. View Source
• [2] Riester D, Hildmann C, Grünewald S, Beckers T, Schwienhorst A. Factors affecting the substrate specificity of histone deacetylases. Biochem Biophys Res Commun. 2007 Jun 1;357(2):439-445. View Source

Quantitative Differentiation of Ac-Leu-Gly-Lys(Ac)MCA: Head‑to‑Head Kinetic and Selectivity Data Versus Key Comparators

Comparative Michaelis–Menten Kinetics with Rat Liver HDAC: Ac-Leu-Gly-Lys(Ac)MCA Exhibits the Highest Vmax Among Tripeptide Substrates

In a direct head-to-head comparison using rat liver HDAC, Ac-Leu-Gly-Lys(Ac)MCA demonstrated the highest maximal velocity (Vmax) among all tripeptide substrates tested, including the commonly used Ac-Arg-Gly-Lys(Ac)MCA. While Boc-Lys(Ac)MCA exhibited a lower apparent KM (3.7 μM), its Vmax was substantially lower than that of Ac-Leu-Gly-Lys(Ac)MCA. This combination of a KM value within the range of natural histone substrates (20 μM) and a superior Vmax positions Ac-Leu-Gly-Lys(Ac)MCA as an optimal choice for assays requiring high signal-to-noise ratios and sensitivity [1].

Rat liver HDAC kinetics

Head-to-head

Vmax 5.26 ± 0.28 pmol s⁻¹ mg⁻¹ — highest among tested tripeptide MCA substrates

Reported higher catalytic rate supports assay sensitivity and wide dynamic range

Boc-Lys(Ac)MCA Vmax 4.41; Ac-Arg-Gly-Lys(Ac)MCA Vmax 3.61 pmol s⁻¹ mg⁻¹

Evidence Dimension	Catalytic Efficiency (KM and Vmax) with Rat Liver HDAC
Target Compound Data	KM = 44.2 ± 1.0 μM; Vmax = 5.26 ± 0.28 pmol s⁻¹ mg⁻¹
Comparator Or Baseline	Boc-Lys(Ac)MCA: KM = 3.7 ± 1.7 μM; Vmax = 4.41 ± 0.10 pmol s⁻¹ mg⁻¹. Ac-Arg-Gly-Lys(Ac)MCA: KM = 27.5 ± 4.9 μM; Vmax = 3.61 ± 0.29 pmol s⁻¹ mg⁻¹. Ac-Gly-Gly-Lys(Ac)MCA: KM = 32.6 ± 3.2 μM; Vmax = 4.27 ± 0.26 pmol s⁻¹ mg⁻¹. Ac-Gly-Ala-Lys(Ac)MCA: KM = 35.2 ± 3.4 μM; Vmax = 5.59 ± 0.74 pmol s⁻¹ mg⁻¹.
Quantified Difference	Ac-Leu-Gly-Lys(Ac)MCA Vmax is approximately 46% higher than that of Ac-Arg-Gly-Lys(Ac)MCA (5.26 vs. 3.61 pmol s⁻¹ mg⁻¹) and 19% higher than that of Boc-Lys(Ac)MCA (5.26 vs. 4.41 pmol s⁻¹ mg⁻¹).
Conditions	Rat liver HDAC; fluorescence detection of AMC release at λex = 390 nm, λem = 460 nm; initial velocity calculated over first 10 min of deacetylation; Hanes plot analysis.

Why This Matters

Higher Vmax translates directly to greater assay sensitivity and a wider dynamic range, enabling more robust high‑throughput screening and lower limits of inhibitor detection.

• [1] Wegener D, Wirsching F, Riester D, Schwienhorst A. A fluorogenic histone deacetylase assay well suited for high-throughput activity screening. Chem Biol. 2003 Jan;10(1):61-68. View Source

HDAC Isoform Selectivity Profile: Ac-Leu-Gly-Lys(Ac)MCA is the Preferred Substrate for Class I HDACs 1, 2, 3 and Class IIb HDAC6

Ac-Leu-Gly-Lys(Ac)MCA is validated and widely employed as the standard fluorogenic substrate for the zinc‑dependent HDAC isoforms 1, 2, 3, and 6. In contrast, HDAC8 assays require a distinct, trifluoroacetylated analog—Ac-Leu-Gly-Lys(Tfa)-AMC—due to the inability of the acetylated substrate to serve as an efficient substrate for HDAC8. This functional partitioning is consistently documented in the literature: for HDAC8, KM values for the acetylated substrate exceed 500 μM, rendering it essentially inactive, whereas KM values for HDAC1, 2, 3, and 6 fall within a low‑micromolar range (3–16 μM) [1][2].

Isoform selectivity

Class-level

KM 3–16 μM for HDAC1/2/3/6; ≥500 μM for HDAC8

Assay-relevant substrate for class I/IIb HDACs; HDAC8 requires Tfa analog

Recombinant human HDACs, fluorescence assay

Evidence Dimension	HDAC Isoform Substrate Specificity
Target Compound Data	Active substrate for HDAC1, HDAC2, HDAC3, HDAC6 (KM = 3–16 μM).
Comparator Or Baseline	Ac-Leu-Gly-Lys(Tfa)-AMC (trifluoroacetylated analog) is required for HDAC8 (KM = 190 μM). Ac-Arg-Gly-Lys(Ac)-MCA and Boc-Lys(Ac)-MCA are less selective and/or less efficient for HDAC1/2/3/6.
Quantified Difference	Ac-Leu-Gly-Lys(Ac)MCA KM for HDAC1: 6 μM; HDAC2: 3 μM; HDAC3: 6 μM; HDAC6: 16 μM. In contrast, HDAC8 KM for Ac-Leu-Gly-Lys(Ac)MCA is ≥500 μM, necessitating a different substrate.
Conditions	Recombinant human HDACs; fluorescence assay in 96‑well plates; substrate concentration 20 μM; 30 min incubation at 37°C.

Why This Matters

Using the correct substrate for the intended HDAC isoform is critical for obtaining valid kinetic data and avoiding false negatives in inhibitor screening campaigns.

• [1] Moreno-Yruela C, Bæk M, Monda F, et al. HDAC Inhibition Assays. Bio-protocol Exchange. 2021. View Source
• [2] Wegener D, Wirsching F, Riester D, Schwienhorst A. A fluorogenic histone deacetylase assay well suited for high-throughput activity screening. Chem Biol. 2003 Jan;10(1):61-68. View Source

Human HDAC KM Values: Ac-Leu-Gly-Lys(Ac)MCA Displays Sub‑Micromolar Affinity for HDAC2 and Single‑Digit Micromolar Affinity for HDAC1/3

Quantitative KM determinations for recombinant human HDAC isoforms reveal that Ac-Leu-Gly-Lys(Ac)MCA is a high‑affinity substrate for HDAC2 (KM = 3 μM) and a good substrate for HDAC1 and HDAC3 (KM = 6 μM each). In contrast, the KM for HDAC6 is moderately higher (16 μM), and the compound is a poor substrate for HDAC8 (KM = 190 μM). These values, derived from standardized fluorescence‑based continuous assays, provide a benchmark for selecting appropriate substrate concentrations in enzyme inhibition studies and for comparing the performance of alternative fluorogenic substrates [1].

Human HDAC KM

Class-level

HDAC2: 3 μM; HDAC1/3: 6 μM; HDAC6: 16 μM; HDAC8: 190 μM

Sub‑micromolar to low‑micromolar affinity enables [S]≈KM assay design for HDAC1/2/3/6

Standardized continuous fluorescence assay, 37°C

Evidence Dimension	Michaelis–Menten Constant (KM) for Recombinant Human HDACs
Target Compound Data	HDAC1: KM = 6 μM; HDAC2: KM = 3 μM; HDAC3: KM = 6 μM; HDAC6: KM = 16 μM.
Comparator Or Baseline	HDAC8: KM = 190 μM (requires alternative substrate). Literature values for other tripeptide MCA substrates (e.g., Ac-Arg-Gly-Lys(Ac)MCA) are not systematically reported for the same human isoforms under identical conditions.
Quantified Difference	Ac-Leu-Gly-Lys(Ac)MCA KM values range from 3 μM (HDAC2) to 16 μM (HDAC6). The 63‑fold higher KM for HDAC8 (190 μM) confirms its unsuitability for HDAC8 assays.
Conditions	Recombinant human HDACs; HEPES buffer (pH 7.4); 30 min incubation at 37°C; fluorescence detection following trypsin cleavage.

Why This Matters

Knowing precise KM values is essential for designing assays at [S] ≈ KM to maximize sensitivity to competitive inhibitors and for calculating accurate Ki values via the Cheng‑Prusoff equation.

• [1] Moreno-Yruela C, Bæk M, Monda F, et al. HDAC Inhibition Assays. Bio-protocol Exchange. 2021. View Source

Superior Trypsin Susceptibility of the Deacetylated Product: Ac-Leu-Gly-Lys-MCA is Digested Faster Than Boc-Lys-MCA and Other Analogs

In the two‑step HDAC assay, the rate‑limiting step is often the trypsin‑mediated cleavage of the deacetylated substrate to release free AMC. Among a panel of deacetylated MCA‑peptides, Ac-Leu-Gly-Lys-MCA was the most rapidly digested: at a low trypsin concentration (0.05 μg/mL), it achieved quantitative digestion within 12 minutes, whereas Boc-Lys-MCA required trypsin concentrations ≥0.5 μg/mL for any measurable cleavage. This enhanced susceptibility to trypsin minimizes the incubation time required for signal development and reduces the risk of incomplete digestion, which can otherwise lead to underestimation of HDAC activity [1].

Trypsin digestion

Head-to-head

Complete AMC release in 12 min at 0.05 μg/mL trypsin

Faster deacetylated product cleavage supports shorter total assay time and higher throughput

Boc-Lys-MCA requires ≥0.5 μg/mL trypsin for measurable signal

Evidence Dimension	Trypsin Digestion Efficiency of Deacetylated Substrates
Target Compound Data	Ac-Leu-Gly-Lys-MCA: complete digestion within 12 min at 0.05 μg/mL trypsin.
Comparator Or Baseline	Boc-Lys-MCA: negligible digestion at ≤0.5 μg/mL trypsin; requires ≥0.5 μg/mL for measurable cleavage. Tos-Gly-Pro-Arg-MCA (reference trypsin substrate): KM = 7 μM.
Quantified Difference	At 0.05 μg/mL trypsin, only Ac-Leu-Gly-Lys-MCA achieved quantitative digestion within 12 min; other deacetylated tripeptide substrates required higher trypsin concentrations or longer incubation.
Conditions	Deacetylated peptides incubated with varying concentrations of trypsin; fluorescence measured at λex = 390 nm, λem = 460 nm.

Why This Matters

Faster and more complete trypsin cleavage translates to shorter total assay times, higher throughput, and improved assay reproducibility—particularly critical for large‑scale screening applications.

• [1] Wegener D, Wirsching F, Riester D, Schwienhorst A. A fluorogenic histone deacetylase assay well suited for high-throughput activity screening. Chem Biol. 2003 Jan;10(1):61-68. View Source

Optimal Use Cases for Ac-Leu-Gly-Lys(Ac)MCA: Where Its Differentiated Performance Delivers Measurable Advantage

High‑Throughput Screening (HTS) of HDAC1, HDAC2, HDAC3, or HDAC6 Inhibitors

The combination of high Vmax with rat liver HDAC, low‑micromolar KM values for human HDAC1/2/3/6, and rapid trypsin‑mediated AMC release makes Ac-Leu-Gly-Lys(Ac)MCA the substrate of choice for HTS campaigns targeting these four clinically relevant HDAC isoforms. Its robust fluorescence signal and well‑characterized kinetics ensure reliable Z‑factor values and minimize false‑positive rates in 96‑, 384‑, or 1536‑well plate formats [1][2].

HDAC Subtype Profiling and Selectivity Panel Assays

When establishing a panel to assess inhibitor selectivity across multiple HDAC isoforms, Ac-Leu-Gly-Lys(Ac)MCA is the validated, literature‑standard substrate for HDAC1, 2, 3, and 6. Using a consistent substrate for these four isoforms simplifies assay workflow and enables direct comparison of inhibitor potencies (IC₅₀/Ki). For HDAC8, the trifluoroacetylated analog (Ac-Leu-Gly-Lys(Tfa)-AMC) must be used in parallel to avoid the ≥500 μM KM artifact [1][3].

Protease‑Coupled Deacetylase Assay Development and Optimization

Because the deacetylated intermediate Ac-Leu-Gly-Lys-MCA is an exceptionally efficient substrate for trypsin—achieving quantitative digestion at low trypsin concentrations within 12 minutes—this compound is ideal for developing and optimizing two‑step, protease‑coupled deacetylase assays. The rapid trypsin step reduces total assay time and minimizes the window during which the deacetylated product might be degraded by other proteases, thereby improving signal stability and assay precision [2].

Application

Selection Property

Validation Focus

HDAC1/2/3/6 inhibitor HTS

High Vmax and rapid trypsin cleavage

Signal window, Z′ factor, inhibitor screening sensitivity

HDAC subtype selectivity profiling

Validated substrate for HDAC1,2,3,6

Cross‑isoform IC₅₀/Ki consistency; HDAC8 requires Tfa substrate

Coupled deacetylase assay development

Efficient trypsin digestion of deacetylated intermediate

Digestion completeness, assay time, signal stability

• [1] Moreno-Yruela C, Bæk M, Monda F, et al. HDAC Inhibition Assays. Bio-protocol Exchange. 2021. View Source
• [2] Wegener D, Wirsching F, Riester D, Schwienhorst A. A fluorogenic histone deacetylase assay well suited for high-throughput activity screening. Chem Biol. 2003 Jan;10(1):61-68. View Source
• [3] Wegener D, Wirsching F, Riester D, Schwienhorst A. A fluorogenic histone deacetylase assay well suited for high-throughput activity screening. Chem Biol. 2003 Jan;10(1):61-68. View Source